Cas no 52505-45-0 (2-Sulfanylnicotinonitrile)

• Product name: 2-Sulfanylnicotinonitrile
• CAS No: 52505-45-0
• MF: C₆H₄N₂S
• MW: 136.17400
• MDL: MFCD07343855
• CID: 376659
• PubChem ID: 329766798

2-Sulfanylnicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile,1,2-dihydro-2-thioxo-
• 2-MERCAPTONICOTINONITRILE
• 2-sulfanylidene-1H-pyridine-3-carbonitrile
• 2-Sulfanylnicotinonitrile
• 3-cyano-pyridine-2(1H)-thione
• 2-Mercaptopyridine-3-carbonitrile
• 2-sulfanylpyridine-3-carbonitrile
• 2-thioxo-1,2-dihydro-pyridine-3-carbonitrile
• 3-cyano-2-mercapto-pyridine
• 3-cyano-2-pyridinethiol
• 3-cyanopyridine-2-thiol
• 2-Mercapto-3-pyridinecarbonitrile
• 3-Cyano-2(1H)-pyridinethione
• 3-Cyano-2-mercaptopyridine
• NSC 266131
• MFCD07343855
• AM100907
• CCA50545
• NSC-266131
• 52505-45-0
• 2-Mercaptopyridine-3-carbonitrile, 95%
• A829120
• VKEKYGNDJZUZTL-UHFFFAOYSA-N
• 2-thioxo-1,2-dihydro-3-pyridinecarbonitrile
• 2-sulfanylidene-1,2-dihydropyridine-3-carbonitrile
• Z104341254
• AKOS000118375
• DTXSID00402722
• 2-mercapto-3-cyanopyridine
• BB 0257682
• EN300-14427
• 2-thioxo-1,2-dihydropyridine-3-carbonitrile
• NSC266131
• SCHEMBL2642118
• J-509778
• 3-cyanopyridine-2(1h)-thione
• BB-0700
• HMS1772J06
• AKOS003599056
• 2-thioxo-1H-pyridine-3-carbonitrile
• 2-mercaptonicotine nitrile
• FT-0680840
• STK398339
• STL129503

• MDL： MFCD07343855
• Inchi： InChI=1S/C6H4N2S/c7-4-5-2-1-3-8-6(5)9/h1-3H,(H,8,9)
• InChI Key： VKEKYGNDJZUZTL-UHFFFAOYSA-N
• SMILES： C1=CC(=C(N=C1)S)C#N

Computed Properties

• Exact Mass: 136.01000
• Monoisotopic Mass: 136.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.9A^2
• XLogP3: 0.7

Experimental Properties

• Density: 1.32
• Melting Point: 250-260 °C
• Boiling Point: 230 ºC
• Flash Point: 93 ºC
• Refractive Index: 1.664
• PSA: 75.48000
• LogP: 1.24198

2-Sulfanylnicotinonitrile Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 25-41
• Safety Instruction： 26-39-45
• Hazardous Material Identification：
• HazardClass：IRRITANT

2-Sulfanylnicotinonitrile Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles